APIs apis | Vulcanchem API (Active Pharmaceutical Ingredient) means the active ingredient which is contained in medicine. For example, an active ingredient to relieve pain is included in a painkiller. This is called API. A small amount of the active ingredient has an effect, so only a tiny part of the active ingredient is contained in medicine. You will find the name and amount of the active ingredient contained in the medicine on the package of OTC (over-the-counter) drugs.

VCID Product Name CAS No. MF
VC0000351 7-(3-Azaniumylpyrrolidin-1-yl)-8-chloro-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylate 105956-97-6 C17H17ClFN3O3
VC0000456 Noradrenaline bitartrate monohydrate 108341-18-0 C8H11NO3 • C4H6O6 • H2O
VC0000448 Pioglitazone 111025-46-8 C19H20N2O3S
VC0000573 1-Cyclopropyl-6-fluoro-8-methoxy-7-(3-methylpiperazin-4-ium-1-yl)-4-oxoquinoline-3-carboxylate 112811-59-3 C19H22FN3O4
VC0000477 Valacyclovir Hydrochloride 124832-27-5 C13H21ClN6O4
VC0000487 Palonosetron hydrochloride 135729-62-3 C19H24N2O • HCl
VC0000333 Irbesartan 138402-11-6 C25H28N6O
VC0000325 Zanamivir 139110-80-8 C₁₂H₂₀N₄O₇
VC0000428 Paliperidone 144598-75-4 C23H27FN4O3
VC0000348 2-Benzhydryloxy-N,N-dimethylethanamine;hydron;chloride 147-24-0 C17H22ClNO
VC0000476 [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-Acetyloxy-10,13-dimethyl-2,16-bis(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate;bromide 15500-66-0 C35H60Br2N2O4
VC0000436 [(1S,5R,6R)-6-Acetamido-3-ethoxycarbonyl-5-pentan-3-yloxycyclohex-3-en-1-yl]azanium;dihydrogen phosphate 204255-11-8 C16H28N2O4 • H3PO4
VC0000552 Actinospectacin, hydrochloride 21736-83-4 C14H24N2O7.2HCl
VC0000466 Oxymetazoline Hydrochloride 2315-02-8 C16H24N2O.HCl
VC0000356 2-[(1R,2R,3S,4R,5R,6S)-3-(Diaminomethylideneamino)-4-[(2R,4R,5S)-3-[(2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-yl]oxy-4-formyl-4-hydroxy-5-methyloxolan-2-yl]oxy-2,5,6-trihydroxycyclohexyl]guanidine;sulfuric acid 3810-74-0 (C₂₁H₃₉N₇O₁₂)₂ · 3H₂SO₄
VC0000507 Memantine Hydrochloride 41100-52-1 C12H22ClN
VC0000358 BIBW2992 (Tovok) 439081-18-2 C24H25ClFN5O3
VC0000346 Scopine 498-45-3 C8H13NO2
VC0000544 Hydron;N-methyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propan-1-amine;chloride 56296-78-7 C17H18F3NO • HCl
VC0000549 Succinylcholine Chloride Dihydrate 6101-15-1 C14H34Cl2N2O6
VC0000341 Thiamine HCl (Vitamin B1) 67-03-8 HC12H17ON4SCl2
C12H18Cl2N4OS
VC0000361 Sulbactam Sodium 69388-84-7 C8H10NNaO5S
VC0000354 Sodium;hydron;2-propylpentanoate 76584-70-8 C16H31NaO4
VC0000471 Ozagrel 82571-53-7 C13H12N2O2
VC0000339 Quinapril Hydrochloride 82586-55-8 C25H31ClN2O5